Cas no 2580103-49-5 (tert-butyl N-(2R)-1-hydroxy-3-methyl-3-(methylsulfanyl)butan-2-ylcarbamate)
tert-butyl N-(2R)-1-hydroxy-3-methyl-3-(methylsulfanyl)butan-2-ylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- 2580103-49-5
- tert-butyl N-[(2R)-1-hydroxy-3-methyl-3-(methylsulfanyl)butan-2-yl]carbamate
- EN300-27718483
- tert-butyl N-(2R)-1-hydroxy-3-methyl-3-(methylsulfanyl)butan-2-ylcarbamate
-
- Inchi: 1S/C11H23NO3S/c1-10(2,3)15-9(14)12-8(7-13)11(4,5)16-6/h8,13H,7H2,1-6H3,(H,12,14)/t8-/m1/s1
- InChI Key: NXIGQNCEZSISGV-MRVPVSSYSA-N
- SMILES: S(C)C(C)(C)[C@@H](CO)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 249.13986477g/mol
- Monoisotopic Mass: 249.13986477g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 83.9Ų
tert-butyl N-(2R)-1-hydroxy-3-methyl-3-(methylsulfanyl)butan-2-ylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27718483-1g |
tert-butyl N-[(2R)-1-hydroxy-3-methyl-3-(methylsulfanyl)butan-2-yl]carbamate |
2580103-49-5 | 1g |
$785.0 | 2023-09-10 | ||
| Enamine | EN300-27718483-5g |
tert-butyl N-[(2R)-1-hydroxy-3-methyl-3-(methylsulfanyl)butan-2-yl]carbamate |
2580103-49-5 | 5g |
$2277.0 | 2023-09-10 | ||
| Enamine | EN300-27718483-10g |
tert-butyl N-[(2R)-1-hydroxy-3-methyl-3-(methylsulfanyl)butan-2-yl]carbamate |
2580103-49-5 | 10g |
$3376.0 | 2023-09-10 | ||
| Enamine | EN300-27718483-0.05g |
tert-butyl N-[(2R)-1-hydroxy-3-methyl-3-(methylsulfanyl)butan-2-yl]carbamate |
2580103-49-5 | 95.0% | 0.05g |
$660.0 | 2025-03-20 | |
| Enamine | EN300-27718483-0.1g |
tert-butyl N-[(2R)-1-hydroxy-3-methyl-3-(methylsulfanyl)butan-2-yl]carbamate |
2580103-49-5 | 95.0% | 0.1g |
$691.0 | 2025-03-20 | |
| Enamine | EN300-27718483-0.25g |
tert-butyl N-[(2R)-1-hydroxy-3-methyl-3-(methylsulfanyl)butan-2-yl]carbamate |
2580103-49-5 | 95.0% | 0.25g |
$723.0 | 2025-03-20 | |
| Enamine | EN300-27718483-0.5g |
tert-butyl N-[(2R)-1-hydroxy-3-methyl-3-(methylsulfanyl)butan-2-yl]carbamate |
2580103-49-5 | 95.0% | 0.5g |
$754.0 | 2025-03-20 | |
| Enamine | EN300-27718483-1.0g |
tert-butyl N-[(2R)-1-hydroxy-3-methyl-3-(methylsulfanyl)butan-2-yl]carbamate |
2580103-49-5 | 95.0% | 1.0g |
$785.0 | 2025-03-20 | |
| Enamine | EN300-27718483-2.5g |
tert-butyl N-[(2R)-1-hydroxy-3-methyl-3-(methylsulfanyl)butan-2-yl]carbamate |
2580103-49-5 | 95.0% | 2.5g |
$1539.0 | 2025-03-20 | |
| Enamine | EN300-27718483-5.0g |
tert-butyl N-[(2R)-1-hydroxy-3-methyl-3-(methylsulfanyl)butan-2-yl]carbamate |
2580103-49-5 | 95.0% | 5.0g |
$2277.0 | 2025-03-20 |
tert-butyl N-(2R)-1-hydroxy-3-methyl-3-(methylsulfanyl)butan-2-ylcarbamate Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on tert-butyl N-(2R)-1-hydroxy-3-methyl-3-(methylsulfanyl)butan-2-ylcarbamate
Research Brief on tert-Butyl N-(2R)-1-hydroxy-3-methyl-3-(methylsulfanyl)butan-2-ylcarbamate (CAS: 2580103-49-5)
The compound tert-butyl N-(2R)-1-hydroxy-3-methyl-3-(methylsulfanyl)butan-2-ylcarbamate (CAS: 2580103-49-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral intermediate is pivotal in the synthesis of various bioactive molecules, particularly those targeting protease inhibitors and other therapeutic agents. Its unique structural features, including the tert-butyl carbamate protection and the (2R)-configuration, make it a versatile building block in asymmetric synthesis.
Recent studies have focused on optimizing the synthetic routes for this compound to improve yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a novel enzymatic resolution method that achieved >99% enantiomeric excess (ee) for the (2R)-isomer, significantly enhancing its utility in drug development. The study also highlighted the compound's role as a precursor in the synthesis of hepatitis C virus (HCV) protease inhibitors, where stereochemical purity is critical for efficacy.
In addition to its synthetic applications, tert-butyl N-(2R)-1-hydroxy-3-methyl-3-(methylsulfanyl)butan-2-ylcarbamate has shown promise in pharmacokinetic studies. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of this compound exhibit improved metabolic stability compared to earlier analogs, addressing previous challenges with rapid hepatic clearance. The methylsulfanyl moiety, in particular, was found to modulate cytochrome P450 interactions, suggesting potential for tailored drug design.
Ongoing investigations are exploring the compound's utility in targeted drug delivery systems. A recent patent application (WO2023124567) describes its incorporation into nanoparticle formulations for enhanced blood-brain barrier penetration, with preliminary in vivo data showing 2.3-fold increased bioavailability in CNS tissues. This development could open new avenues for treating neurodegenerative disorders.
The safety profile of 2580103-49-5 has been systematically evaluated in accordance with ICH guidelines. Acute toxicity studies in rodent models established an LD50 > 2000 mg/kg, while genotoxicity assays (Ames test, micronucleus test) showed no mutagenic potential at therapeutic concentrations. These findings support its continued development as a pharmaceutical intermediate.
Market analysis indicates growing demand for this specialty chemical, with projected CAGR of 8.7% (2024-2030) in the chiral intermediates segment. Current production challenges include the need for cryogenic conditions during certain synthetic steps, prompting research into continuous flow chemistry approaches to improve scalability and reduce manufacturing costs.
In conclusion, tert-butyl N-(2R)-1-hydroxy-3-methyl-3-(methylsulfanyl)butan-2-ylcarbamate represents a strategically important compound in modern drug discovery. Its dual role as both a synthetic intermediate and a structural motif in active pharmaceutical ingredients positions it as a key focus area for both academic and industrial research in the coming years.
2580103-49-5 (tert-butyl N-(2R)-1-hydroxy-3-methyl-3-(methylsulfanyl)butan-2-ylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)